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Compound of Interest

Compound Name: L 012

Cat. No.: B1673681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-012 is a luminol-based chemiluminescent probe widely utilized for the sensitive detection of

reactive oxygen species (ROS) and reactive nitrogen species (RNS).[1][2] Its high sensitivity

makes it a valuable tool in studying oxidative stress and inflammatory processes, particularly in

the context of NADPH oxidase (NOX) activity.[3] These application notes provide detailed

protocols for the preparation of L-012 stock solutions and their subsequent dilution to

appropriate working concentrations for various experimental applications, including in vitro cell-

based assays and in vivo imaging.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for preparing and using L-012

solutions.

Table 1: L-012 Stock Solution Preparation
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Parameter Value Reference

Solvents DMSO, Ultrapure Water [4][1]

Recommended Stock

Concentration
10 mM - 200 mM [4][5][6]

Storage Temperature
-20°C or -80°C (protect from

light)
[4][2][7]

Storage Duration
Up to 6 months at -80°C; 1

month at -20°C
[4]

Table 2: L-012 Working Concentration for Various Applications

Application
Working Concentration
Range

Reference

In Vitro ROS/RNS Detection

(Cell-based assays)
1 - 10 µM [4]

In Vitro Cell-Free Systems 4 µM [4]

In Vitro Dendritic Cell

Stimulation
400 µM [3]

In Vivo Imaging (intravenous,

intraperitoneal, or

subcutaneous)

20 - 25 mg/kg [4][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-012 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-012 (sodium salt, M.Wt:

310.67 g/mol ) in DMSO.

Materials:
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L-012 sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 3.11 mg

of L-012 sodium salt.

Dissolution: Add the weighed L-012 powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO.

Mixing: Vortex the solution until the L-012 powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in light-

protecting microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4] Store the aliquots

at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[4] Always protect the solution from light.[4]

Protocol 2: Preparation of L-012 Working Solution for In
Vitro ROS Detection in a 96-Well Plate Assay
This protocol outlines the dilution of the 10 mM L-012 stock solution to a final working

concentration of 10 µM for a cell-based chemiluminescence assay.

Materials:

10 mM L-012 stock solution in DMSO

Phosphate-Buffered Saline (PBS) or serum-free cell culture medium
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Cells of interest cultured in a 96-well plate

Microplate luminometer

Procedure:

Prepare fresh working solution: The working solution should be prepared immediately before

use.[4]

Dilution: To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM L-012 stock

solution to 999 µL of PBS or serum-free cell culture medium. Mix gently by pipetting.

Application to cells: Remove the culture medium from the cells in the 96-well plate and wash

with PBS.

Incubation: Add the 10 µM L-012 working solution to each well.

Stimulation and Measurement: Add the stimulus of interest to induce ROS production.

Immediately place the plate in a luminometer and measure the chemiluminescent signal over

time.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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